Cas no 28956-41-4 (Urea,N-methyl-N'-(6-methyl-2-benzothiazolyl)-)

Urea,N-methyl-N'-(6-methyl-2-benzothiazolyl)- structure
28956-41-4 structure
Product Name:Urea,N-methyl-N'-(6-methyl-2-benzothiazolyl)-
CAS No:28956-41-4
MF:C10H11N3OS
MW:221.278840303421
CID:240131
PubChem ID:20724757
Update Time:2025-04-19

Urea,N-methyl-N'-(6-methyl-2-benzothiazolyl)- Chemical and Physical Properties

Names and Identifiers

    • Urea,N-methyl-N'-(6-methyl-2-benzothiazolyl)-
    • Urea,1-methyl-3-(6-methyl-2-benzothiazolyl)- (8CI)
    • 1-methyl-3-(6-methyl-1,3-benzothiazol-2-yl)urea
    • N-Methyl-N'-(6-methyl-1,3-benzothiazol-2-yl)urea
    • 28956-41-4
    • SCHEMBL5019481
    • DTXSID60609497
    • Inchi: 1S/C10H11N3OS/c1-6-3-4-7-8(5-6)15-10(12-7)13-9(14)11-2/h3-5H,1-2H3,(H2,11,12,13,14)
    • InChI Key: GOZQHXOVUMHLLT-UHFFFAOYSA-N
    • SMILES: S1C(NC(NC)=O)=NC2C=CC(C)=CC1=2

Computed Properties

  • Exact Mass: 221.06243
  • Monoisotopic Mass: 221.06228316g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 82.3Ų

Experimental Properties

  • PSA: 54.02
Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.